Cas no 160982-11-6 (3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide)

• Product Name: 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide
• CAS No: 160982-11-6
• MF: C₆H₅BrClNO₃S₂
• MW: 318.595797300339
• MDL: MFCD09033310
• CID: 65580
• PubChem ID: 9808822
• Update Time: 2025-05-23

3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide
• 3-(2-Bromoacetyl)-5-chloro-2-thiophenesulfonamide
• 3-BROMOACETYL-5-CHLORO-2-THIOPHENESULFONAMIDE
• 3-(2-Bromoacetyl)-5-chloro-2-thiophenesulfomide
• 3-(Bromoacetyl)-5-chloro-2-thiophenesulfonamide
• 2-ThiophenesulfonaMide,3-(2-broMoacetyl)-5-chloro-
• MFCD09033310
• OZESFFKYLOCAOV-UHFFFAOYSA-N
• A883154
• CS-0157327
• DTXSID50430974
• 2-Thiophenesulfonamide, 3-(2-bromoacetyl)-5-chloro-
• C6H5BrClNO3S2
• BCP06627
• AKOS015895859
• BS-16043
• AB49389
• 3-(2-Bromo-acetyl)-5-chloro-thiophene-2-sulfonic acid amide
• AC-22718
• SCHEMBL1559488
• 3-(Bromoacetyl)-5-chlorothiophene-2-sulfonamide
• 160982-11-6
• D82428
• FT-0696025
• DB-064385

• MDL： MFCD09033310
• Inchi： 1S/C6H5BrClNO3S2/c7-2-4(10)3-1-5(8)13-6(3)14(9,11)12/h1H,2H2,(H2,9,11,12)
• InChI Key： OZESFFKYLOCAOV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(SC=1S(N)(=O)=O)Cl)=O

Computed Properties

• Exact Mass: 316.85800
• Monoisotopic Mass: 316.85828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.936
• Boiling Point: 492.247°C at 760 mmHg
• Flash Point: 492.247 °C at 760 mmHg
• Refractive Index: 1.64
• PSA: 113.85000
• LogP: 3.40760

3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD229360)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide

Recent Advances in the Study of 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide (CAS: 160982-11-6)

3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide (CAS: 160982-11-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromoacetyl and chlorothiophene moieties, has been investigated for its biological activities, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its role in inhibiting specific enzymes and its potential as a scaffold for developing new drugs targeting various diseases.

One of the most notable advancements in the study of this compound is its application in the development of enzyme inhibitors. Researchers have demonstrated that 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide can act as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. The bromoacetyl group in the compound facilitates covalent binding to the active site of CAs, thereby enhancing its inhibitory potency. This mechanism has been leveraged in the design of new anti-glaucoma and anti-cancer agents, where CA inhibition plays a critical role.

In addition to its enzyme inhibitory properties, recent studies have highlighted the compound's utility in the synthesis of heterocyclic compounds. The presence of both bromoacetyl and sulfonamide functional groups makes it a versatile building block for constructing complex molecular architectures. For instance, it has been used in the preparation of thiophene-based sulfonamides, which exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. These findings underscore the compound's significance in the development of new pharmacophores.

Another area of research focuses on the compound's potential as a therapeutic agent for infectious diseases. Preliminary studies have shown that derivatives of 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide exhibit promising activity against bacterial and fungal pathogens. The chlorothiophene moiety, in particular, has been associated with enhanced membrane permeability and target specificity, making it a valuable component in the design of new antimicrobial agents. Further optimization of these derivatives could lead to the discovery of novel antibiotics with improved efficacy and reduced resistance.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on improving the pharmacokinetic properties of the compound by introducing solubilizing groups or encapsulating it in nanocarriers. These approaches aim to enhance its delivery to target tissues while minimizing off-target effects.

In conclusion, 3-(2-Bromoacetyl)-5-chlorothiophene-2-sulfonamide (CAS: 160982-11-6) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to antimicrobial therapy. Ongoing research continues to uncover its potential, paving the way for the development of innovative therapeutic agents. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in preclinical models to facilitate its transition into clinical trials.